- Novel Aminoguanidine Hydrazone Analogues: From Potential Antimicrobial Agents to Potent Cholinesterase Inhibitors, Pharmaceuticals, 2021, 14(12),
Cas no 951441-04-6 (N-(E)-(2-chlorophenyl)methylideneaminoguanidine)
N-(E)-(2-chlorophenyl)methylideneaminoguanidine is a guanidine derivative featuring a 2-chlorophenyl substituent, offering potential utility in organic synthesis and pharmaceutical research. Its structure enables chelation and coordination properties, making it a candidate for catalyst design or bioactive compound development. The compound's stability and reactivity may support applications in medicinal chemistry and material science.
951441-04-6 structure
Product Name:N-(E)-(2-chlorophenyl)methylideneaminoguanidine
CAS No:951441-04-6
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD00790608
CID:3163913
PubChem ID:9561611
Update Time:2025-06-17
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-(2-Chlorobenzylidene)hydrazinecarboximidamide
- Sephin 1
- Icerguastat
- (2E)-2-[(2-Chlorophenyl)methylene]hydrazinecarboximidamide (ACI)
- Hydrazinecarboximidamide, 2-[(2-chlorophenyl)methylene]-, (2E)- (ACI)
- N-(E)-(2-chlorophenyl)methylideneaminoguanidine
- AKOS040759704
- SMR000304789
- Selective inhibitor of a holophosphatase 1
- N-[(E)-[(2-CHLOROPHENYL)METHYLIDENE]AMINO]GUANIDINE
- Hydrazinecarboximidamide, 2-[(2-chlorophenyl)methylene]-
- HB4296
- CS-0014677
- 13098-73-2
- Z204610086
- 1-{[(2-chlorophenyl)methylidene]amino}guanidine
- SCHEMBL5460773
- DA-57805
- s6391
- UNII-9M998304JB
- (2E)-2-((2-Chlorophenyl)methylene)hydrazinecarboximidamide
- SCHEMBL15884162
- ICERGUASTAT [WHO-DD]
- C8H9ClN4
- DA-67544
- NSC 65390
- NCGC00421818-01
- TS-08207
- EN300-8099959
- (E/Z)-Icerguastat
- Sephin-1
- BNB44104
- 2-((E)-(2-chlorophenyl)methylideneamino)guanidine
- CHEMBL2365743
- 9M998304JB
- NSC65390
- NSC-65390
- 951441-04-6
- (2E)-2-(2-chlorobenzylidene)hydrazinecarboximidamide
- HY-18956
- Hydrazinecarboximidamide, 2-((2-chlorophenyl)methylene)-
- EN300-195090
- IFB-088
- Guanidine, ((o-chlorobenzylidene)amino)-
- Sephin1
- ICERGUASTAT [INN]
- N-{[(2-chlorophenyl)methylidene]amino}guanidine
- 2-(2-Chlorobenzylidene)hydrazinecarboximidamide
- MLS000722793
- 2-((2-Chlorophenyl)methylene)hydrazinecarboximidamide
- Sephin1, >=95% (HPLC)
- EX-A5307
- IFB088
- AKOS001595395
- 2-[(E)-(2-Chlorophenyl)methylideneamino]guanidine
-
- MDL： MFCD00790608
- Inchi： 1S/C8H9ClN4/c9-7-4-2-1-3-6(7)5-12-13-8(10)11/h1-5H,(H4,10,11,13)/b12-5+
- InChI Key： PDWJALXSRRSUHR-LFYBBSHMSA-N
- SMILES： C(/C1C=CC=CC=1Cl)=N\NC(N)=N
Computed Properties
- Exact Mass: 196.052
- Monoisotopic Mass: 196.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.8A^2
- XLogP3: 1.1
Experimental Properties
- Density: 1.35
- Boiling Point: 374.2°C at 760 mmHg
- Flash Point: 180.1°C
- Refractive Index: 1.626
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Storage Condition：2-8°C
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S6391-5mg |
Sephin-1 |
951441-04-6 | 99.83% | 5mg |
¥1041.12 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6391-25mg |
Sephin-1 |
951441-04-6 | 98.86% | 25mg |
￥3170.31 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-2 mg |
Sephin 1 |
951441-04-6 | 99.67% | 2mg |
￥635.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-5 mg |
Sephin 1 |
951441-04-6 | 99.67% | 5mg |
￥715.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-10 mg |
Sephin 1 |
951441-04-6 | 99.67% | 10mg |
￥1163.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-25 mg |
Sephin 1 |
951441-04-6 | 99.67% | 25mg |
￥2327.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-50 mg |
Sephin 1 |
951441-04-6 | 99.67% | 50mg |
￥3775.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-100 mg |
Sephin 1 |
951441-04-6 | 99.67% | 100MG |
￥5835.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-200 mg |
Sephin 1 |
951441-04-6 | 99.67% | 200mg |
￥8737.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T9174-1 mL * 10 mM (in DMSO) |
Sephin 1 |
951441-04-6 | 99.67% | 1 mL * 10 mM (in DMSO) |
￥815.00 | 2022-04-26 |
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Methanol ; 3 h, reflux; overnight, reflux → rt; 2 h, -20 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 30 min, -20 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 30 min, -20 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 2 h, 80 °C
Reference
- Preparation of substituted guanidine derivative and its application in preparation of osteoclast differentiation inhibitor, China, , ,
Production Method 3
Reaction Conditions
Reference
- The cytotoxic activities of imidazole derivatives prepared from various guanylhydrazone and phenylglyoxal monohydrate, Synthetic Communications, 2019, 49(22), 3198-3209
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt
Reference
- An unprecedented intramolecular to intermolecular mechanistic switch in 1,1-diaminoazines leading to differential product formation during the I2-induced tandem oxidative transformation, Organic & Biomolecular Chemistry, 2019, 17(16), 4129-4138
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Rational Design and Synthesis of 1-(Arylideneamino)-4-aryl-1H-imidazole-2-amine Derivatives as Antiplatelet Agents, ChemMedChem, 2017, 12(12), 962-971
Production Method 6
Reaction Conditions
Reference
- Synthesis of novel heterocyclic compounds containing pyrimidine nucleus using the Biginelli reaction: Antiproliferative activity and docking studies, Journal of Heterocyclic Chemistry, 2020, 57(6), 2615-2627
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol ; 25 °C; 6 h, 80 °C
Reference
- Preparation of benzylideneguanidine derivatives and therapeutic use for the treatment of protein misfolding diseases, World Intellectual Property Organization, , ,
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Raw materials
- Aminoguanidine hydrochloride
- 2-Chlorobenzaldehyde
- Pimagedine hydrochloride
- Aminoguanidine hydrochloride
- Carbonic acid
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Preparation Products
N-(E)-(2-chlorophenyl)methylideneaminoguanidine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
951441-04-6 (N-(E)-(2-chlorophenyl)methylideneaminoguanidine) Related Products
- 27818-21-9(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-N-hydroxy-, hydrochloride (1:?))
- 23113-43-1(1-{(2,6-Dichlorophenyl)methylideneamino}guanidine Hydrochloride)
- 57487-79-3(Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI))
- 5051-62-7(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-)
- 23256-50-0(Guanabenz acetate)
- 23256-40-8(Guanoxabenz hydrochloride)
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- 24047-25-4(Guanoxabenz)
- 40845-84-9(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-N,N-dimethyl-, hydrochloride (1:1))
- 5328-80-3(Benzaldehyde,2-chloro-, 2-[(2-chlorophenyl)methylene]hydrazone)
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